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Compound of Interest

Compound Name: Sudan IV-d6

Cat. No.: B15604511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Sudan IV-d6
(Solvent Red 24-d6), a deuterated form of the fat-soluble diazo dye Sudan IV. While the

toxicological properties of the deuterated form have not been as extensively investigated as the

parent compound, the safety and handling precautions should be considered equivalent.

Sudan IV is recognized as a potential carcinogen and requires careful handling to minimize

exposure.

Chemical and Physical Properties
Sudan IV-d6 is the deuterium-labeled version of Sudan IV.[1] The physical and chemical

properties are largely identical to the unlabeled compound, with a slight increase in molecular

weight due to the deuterium atoms.
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Property Value Reference

CAS Number 1014689-18-9 [2][3]

Molecular Formula C₂₄H₁₄D₆N₄O [3]

Molecular Weight 386.50 g/mol (approx.)
[4] (non-deuterated is 380.45

g/mol )

Appearance
Red to reddish-brown powder

or crystalline form
[5][6]

Melting Point 199 °C (with decomposition) [7][8]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, acetone, chloroform,

oils, and fats.

[5][6]

Maximum Absorption 520(357) nm [8]

Hazard Identification and Classification
Sudan IV-d6 is classified as a hazardous substance. The primary health concerns are skin

sensitization and potential carcinogenicity.
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Hazard Classification Details Reference

GHS Classification Skin Sensitization (Category 1) [3]

Skin Irritation (Category 2) [4][9][10]

Eye Irritation (Category 2) [4][9][10]

Signal Word Warning [3][11]

Hazard Statements
H317: May cause an allergic

skin reaction.
[3]

H315: Causes skin irritation. [10][11]

H319: Causes serious eye

irritation.
[10][11]

Potential Health Effects

May cause respiratory and

digestive tract irritation. The

toxicological properties have

not been fully investigated.

Potential cancer hazard.

[12][13]

Carcinogenicity

Sudan I, III, and IV are

classified as Category 3

carcinogens by the

International Agency for

Research on Cancer (IARC).

[11]

Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is necessary before handling Sudan IV-d6.
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PPE Type Specification Reference

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or OSHA

29 CFR 1910.133.

[9][10][12]

Skin Protection

Impermeable and resistant

protective gloves (e.g., nitrile

rubber). Wear appropriate

protective clothing to minimize

skin contact.

[7][9][12]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

respirator is required when

dusts are generated.

[3][9]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Keep away from

foodstuffs, beverages, and

feed. Contaminated work

clothing should not be allowed

out of the workplace.

[3][7][12][14]

Storage Conditions
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Condition Requirement Reference

Temperature
Store in a cool, dry, well-

ventilated area.
[7][9]

Container Keep container tightly closed. [7][9][12][15]

Incompatibilities Avoid strong oxidizing agents. [6][9]

Other

Keep away from heat, sparks,

open flames, and other ignition

sources.

[12]

Accidental Release and First Aid Measures
Immediate and appropriate responses to spills and exposure are essential.
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Situation Procedure Reference

Spill/Leak

Evacuate personnel to a safe

area. Wear appropriate PPE.

Avoid dust formation. Sweep

up the material and place it

into a suitable, closed

container for disposal. Provide

ventilation.

[7][9][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention.

[12][13]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. If skin

irritation or rash occurs, get

medical advice/attention. Wash

contaminated clothing before

reuse.

[3][12][13]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention if cough or

other symptoms appear.

[7][12]

Ingestion Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

[12][13][15]
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water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

Experimental Protocols and Safe Handling Workflow
General Laboratory Handling Protocol
This protocol outlines the safe handling of Sudan IV-d6 for staining applications.

Preparation:

Work within a certified chemical fume hood.

Prepare all necessary equipment, including PPE, weighing materials, solvents, and waste

containers, before handling the compound.

A stock solution can be prepared by dissolving the dye in a suitable organic solvent such

as propylene glycol, isopropyl alcohol, or a mixture of acetone and ethanol.[11]

Weighing and Solution Preparation:

Tare a sealed container on an analytical balance.

Carefully add the powdered Sudan IV-d6 to the container within the fume hood to avoid

generating dust.

Seal the container and re-weigh.

Add the desired solvent to the powder in the fume hood and mix until dissolved.

Staining Procedure (Example for Lipids):

Fixed or fresh specimens should be rinsed with 70% ethanol.[16]

Incubate the specimen with the Sudan IV-d6 staining solution.[16]
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Differentiate with 80% ethanol.[16]

Wash with running tap water or a buffer solution.[16]

Decontamination and Waste Disposal:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol).

Dispose of all contaminated materials, including gloves, wipes, and unused solutions, in a

designated hazardous waste container according to federal, state, and local regulations.

[12][15]
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Safe Handling Workflow for Sudan IV-d6
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Caption: Workflow for handling hazardous chemicals.
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Hierarchy of Controls for Exposure Minimization
To ensure the highest level of safety, a hierarchical approach to control measures should be

implemented.

Hierarchy of Controls for Sudan IV-d6

Elimination

Most Effective

Physically remove the hazard

Substitution

Replace the hazard

Engineering Controls

Isolate people from the hazard

Administrative Controls

Change the way people work

Personal Protective Equipment (PPE)

Least Effective

Protect the worker with PPE

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure.

Biological Activity and Signaling
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Sudan IV is an agonist of the aryl hydrocarbon receptor (AhR) and can activate downstream

signaling pathways, leading to the induction of CYP1A1 expression.[1] This mechanism

involves the activation of AhR-ARNT heterodimers, which then bind to exogenous response

elements (XREs) on DNA, enhancing the activity of drug-metabolizing enzymes.[1] This

biological activity is a key consideration in its toxicological assessment.

This technical guide is intended to provide essential safety and handling information for Sudan
IV-d6. It is imperative that all users consult the full Safety Data Sheet (SDS) provided by the

manufacturer and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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